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Compound of Interest

Compound Name: Sudan red 7B-d5

Cat. No.: B15558912

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lipids are a diverse group of macromolecules that play crucial roles in plants, serving as

structural components of membranes, energy reserves, and signaling molecules. The

visualization of lipid distribution and accumulation in plant tissues is fundamental to

understanding various physiological and developmental processes. Sudan Red 7B, also known

as Fat Red 7B, is a lysochrome (fat-soluble dye) and a diazo dye used for the histochemical

staining of neutral lipids, such as triacylglycerols found in oil bodies.[1] Its lipophilic nature

allows it to selectively partition into and stain lipid-rich structures, appearing as a vibrant red

color under bright-field microscopy.[2] This non-fluorescent dye is particularly useful for

providing a clear and stable visualization of lipid droplets within fresh plant sections.[3][4]

Principle of Staining
Sudan dyes, including Sudan Red 7B, are non-ionic and possess a high affinity for neutral

lipids. The staining mechanism is based on the dye's greater solubility in the lipids of the tissue

than in the solvent in which it is applied. This differential solubility results in the dye selectively

accumulating in lipid droplets, rendering them visible. The polyethylene glycol-glycerol solvent
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system is particularly effective as it dissolves the dye efficiently while allowing for rapid and

intense staining of lipids in aqueous environments associated with fresh plant tissues, without

the issue of dye precipitation.[3][4][5]

Chemical Properties of Sudan Red 7B
Below is a summary of the key chemical properties of Sudan Red 7B.

Property Value Reference

Synonyms
Fat Red 7B, Solvent Red 19,

C.I. 26050
[1][6]

Chemical Formula C₂₄H₂₁N₅ [1][7][8]

Molecular Weight 379.46 g/mol [1][7][8]

Appearance Red powder [7]

Solubility
Soluble in oils and acetone;

Insoluble in water
[6][7]

Absorption Maximum (λmax) 525 nm [9]

Experimental Protocols
Materials and Reagents

Sudan Red 7B (Fat Red 7B) (e.g., MP Biomedicals 158036)[1]

Polyethylene glycol (PEG-300 or PEG-400)[1][3]

Glycerol (90%)[1][3]

Microscope slides and coverslips

Forceps and scalpels

Distilled water

Plant tissue (e.g., seedlings, sections of leaves, stems, roots, or seeds)
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Heating block or water bath

Microscope with bright-field imaging capabilities

Preparation of Staining Solution (0.1% w/v Sudan Red
7B)
This protocol is adapted from Brundrett et al. (1991).[1]

Dissolve the dye: In a suitable container, dissolve 50 mg of Sudan Red 7B powder in 25 mL

of PEG-300.

Incubate: Place the solution in a heating block or water bath at 90°C for 1 hour to ensure

complete dissolution.

Cool: Allow the solution to cool down to room temperature.

Add glycerol: Add an equal volume (25 mL) of 90% glycerol to the dye solution and mix

thoroughly.

Storage: Store the final staining solution at room temperature.[1] The stock solution is stable

under these conditions.

Staining Procedure for Plant Tissues
Sample Preparation:

For small seedlings or thin tissues, the entire sample can be used.

For larger specimens, prepare thin sections (e.g., 50-100 µm) using a razor blade or a

microtome.

Staining: Immerse the plant tissue or sections in the Sudan Red 7B staining solution. The

incubation time can vary from 1 hour to overnight, depending on the tissue type and

thickness.[1]

Rinsing: After incubation, carefully remove the tissue from the staining solution and rinse it

several times with distilled water to remove excess stain.[1]
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Mounting: Mount the stained tissue on a microscope slide with a drop of water or glycerol

and place a coverslip over it.

Visualization: Observe the stained sample under a bright-field microscope. Lipid bodies will

appear as distinct red-colored droplets.

Visualization Workflow

Experimental Workflow: Sudan Red 7B Staining
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Caption: Workflow for plant lipid visualization using Sudan Red 7B.
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Staining Mechanism
The staining process is a physical phenomenon based on the partitioning of the dye between

the solvent and the lipid droplets within the plant tissue.

Principle of Lysochrome Staining

Staining Environment
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Caption: Sudan Red 7B partitions into lipids due to higher solubility.

Data Presentation
While specific quantitative data from various studies using Sudan Red 7B is not readily

available in a comparative format in the initial search, the following table summarizes the key
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parameters from the foundational protocol. Further research would be required to populate a

comparative analysis with other dyes or conditions.

Parameter Description Source

Stain Concentration

0.1% (w/v) Sudan Red 7B in a

polyethylene glycol-glycerol

mixture.

Brundrett et al. (1991)[1]

Solvent System
Polyethylene glycol (PEG-300

or 400) and 90% glycerol.
Brundrett et al. (1991)[1][3]

Incubation Time 1 hour to overnight. [1]

Tissue Type

Effective for various plant

tissues, including seedlings,

suberin lamellae in potato

tubers and onion roots.

[1][10]

Visualization Method Bright-field microscopy.

Staining Specificity
Stains neutral lipids, such as

triacylglycerols in oil bodies.
[1]

Troubleshooting
No or Weak Staining:

Increase the incubation time.

Ensure the staining solution was prepared correctly and the dye was fully dissolved.

The tissue may have a low lipid content.

Presence of Precipitate:

The staining solution may not have been prepared correctly, or the dye may not have fully

dissolved.
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Ensure the solution is at room temperature before use. The PEG-glycerol solvent is

designed to minimize precipitation with fresh tissue.[3][4]

Overstaining:

Reduce the incubation time.

Ensure thorough rinsing after the staining step.

Safety Precautions
Sudan Red 7B is a chemical dye and should be handled with appropriate safety measures.

Wear personal protective equipment (PPE), including gloves and safety glasses. Work in a

well-ventilated area. Refer to the material safety data sheet (MSDS) for detailed safety

information.

Conclusion
Sudan Red 7B is a reliable and effective non-fluorescent stain for the visualization of neutral

lipids in plant tissues. The protocol presented, based on the work of Brundrett et al. (1991),

provides a straightforward and stable method for achieving high-contrast staining of lipid

bodies. This technique is a valuable tool for researchers in plant biology, agriculture, and drug

development for investigating lipid metabolism and storage in various plant species.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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